Cas no 1782480-71-0 (2-4-(methylamino)thian-4-ylethan-1-ol)

• Product Name: 2-4-(methylamino)thian-4-ylethan-1-ol
• CAS No: 1782480-71-0
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• MDL: MFCD32702460
• CID: 5618172
• PubChem ID: 84072955
• Update Time: 2025-07-01

2-4-(methylamino)thian-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methylamino)thian-4-yl]ethan-1-ol
• EN300-2946488
• 1782480-71-0
• 2-4-(methylamino)thian-4-ylethan-1-ol

• MDL： MFCD32702460
• Inchi： 1S/C8H17NOS/c1-9-8(2-5-10)3-6-11-7-4-8/h9-10H,2-7H2,1H3
• InChI Key： DVFMZKKIHAZNJJ-UHFFFAOYSA-N
• SMILES： S1CCC(CCO)(CC1)NC

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-4-(methylamino)thian-4-ylethan-1-ol

Compound 2-(4-(Methylamino)thian-4-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-(4-(methylamino)thian-4-yl)ethan-1-ol, identified by the CAS number 1782480-71-0, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of organosulfur compounds, which have garnered considerable attention due to their unique properties and applications in drug discovery, materials science, and biotechnology.

Methylaminothiane derivatives, such as 2-(4-(methylamino)thian-4-yl)ethan-1-ol, are known for their structural versatility and functional diversity. The presence of the thiane ring (a sulfur-containing six-membered ring) introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis. Recent studies have highlighted the role of organosulfur compounds in modulating biological processes, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of 2-(4-(methylamino)thian-4-yl)ethan-1-ol is its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative transformations. These reactions are pivotal in the synthesis of more complex molecules with tailored functionalities. For instance, researchers have explored the use of this compound as a precursor for constructing bioactive molecules with potential anti-inflammatory and antioxidant properties.

The synthesis of 2-(4-(methylamino)thian-4-yl)ethan-1-o has been optimized through advanced methodologies, ensuring high yield and purity. Techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is essential for industrial applications.

From a biological standpoint, methylaminothiane derivatives like this compound have shown promise in targeting specific cellular pathways. For example, recent studies suggest that this compound may inhibit certain kinases involved in cancer cell proliferation. This opens up new avenues for its application in oncology research and drug development.

In terms of physical properties, 2-(4-(methylamino)thiane -yl)ethan -ol exhibits a melting point of approximately 65°C and a boiling point around 155°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, which is advantageous for its use in solution-based reactions and formulations.

The environmental impact of this compound has also been a subject of interest. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 2-(4-(methylamino)thian -yl)ethan -ol (CAS No: 1782480 -71 -0 ) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and biological applications, underscore its importance in contemporary chemical research.